molecular formula C8H9NO5 B1627262 3-(Ethoxycarbonyl)-5-methylisoxazole-4-carboxylic acid CAS No. 474678-51-8

3-(Ethoxycarbonyl)-5-methylisoxazole-4-carboxylic acid

Cat. No.: B1627262
CAS No.: 474678-51-8
M. Wt: 199.16 g/mol
InChI Key: KQCMLIBZCQFXJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Ethoxycarbonyl)-5-methylisoxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C8H9NO5 and its molecular weight is 199.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

474678-51-8

Molecular Formula

C8H9NO5

Molecular Weight

199.16 g/mol

IUPAC Name

3-ethoxycarbonyl-5-methyl-1,2-oxazole-4-carboxylic acid

InChI

InChI=1S/C8H9NO5/c1-3-13-8(12)6-5(7(10)11)4(2)14-9-6/h3H2,1-2H3,(H,10,11)

InChI Key

KQCMLIBZCQFXJY-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=NOC(=C1C(=O)O)C

Canonical SMILES

CCOC(=O)C1=NOC(=C1C(=O)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The tert-butyl ester obtained in Step 2 (0.8 g, 3.13 mmol) was dissolved in formic acid (20 mL) and stirred at room temperature overnight. 6N aq. HCl (50 ml) was added. The mixture was extracted with DCM (3×50 mL). The combined organic layers were dried over sodium sulfate and concentrated to give the title compound, Intermediate 35: 3-(ethoxycarbonyl)-5-methylisoxazole-4-carboxylic acid, as a brownish oil (0.4 g, 64%). 1H NMR (300 MHz, MeOH-d4): δ 4.40 (q, 2H), 2.68 (s, 3H), 1.35 (t, 3H).
Name
tert-butyl ester
Quantity
0.8 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step Two

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